Cas no 55659-10-4 (Pregnan-18-ol, 20-amino-20-methyl-)

• Product Name: Pregnan-18-ol, 20-amino-20-methyl-
• CAS No: 55659-10-4
• MF: C₂₂H₃₉NO
• MW: 333.551166772842
• CID: 2671683
• Update Time: 2023-08-06

Pregnan-18-ol, 20-amino-20-methyl- Chemical and Physical Properties

Names and Identifiers

• 20-Amino-20-methylpregnan-18-ol
• LZDFNYXILINNTK-NTRSFFCFSA-N
• Pregnan-18-ol, 20-amino-20-methyl-

• Inchi： 1S/C22H39NO/c1-20(2,23)19-10-9-18-16-8-7-15-6-4-5-12-21(15,3)17(16)11-13-22(18,19)14-24/h15-19,24H,4-14,23H2,1-3H3/t15?,16-,17+,18+,19-,21+,22-/m1/s1
• InChI Key： LZDFNYXILINNTK-NTRSFFCFSA-N
• SMILES： OC[C@]12CC[C@@H]3[C@@]4(C)CCCCC4CC[C@H]3[C@@H]1CC[C@@H]2C(C)(C)N

Computed Properties

• Exact Mass: 333.303
• Monoisotopic Mass: 333.303
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2